Methyl 5-chloro-4-(1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylate
Cat. No. B1426561
M. Wt: 256.71 g/mol
InChI Key: VPJXOKQAAZAQNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:19]1[O:20][CH2:21][CH2:22][CH2:23]1.[CH3:24][OH:25].[Cl:1][c:2]1[c:3](-[c:11]2[cH:12][cH:13][n:14][n:15]2[CH3:16])[cH:4][c:5]([C:7](=[O:8])[O:9][CH3:10])[s:6]1.[Na+:18].[OH-:17]>>[Cl:1][c:2]1[c:3](-[c:11]2[cH:12][cH:13][n:14][n:15]2[CH3:16])[cH:4][c:5]([C:7](=[O:8])[OH:9])[s:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
COC(=O)c1cc(-c2ccnn2C)c(Cl)s1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[OH-]
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
Cn1nccc1-c1cc(C(=O)O)sc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
